REACTION_CXSMILES
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[C:1]1([CH3:11])[CH:6]=[CH:5][C:4]([S:7](Cl)(=[O:9])=[O:8])=[CH:3][CH:2]=1.[O:12]1[CH2:17][CH2:16][CH:15]([OH:18])[CH2:14][CH2:13]1.Cl>N1C=CC=CC=1>[O:12]1[CH2:17][CH2:16][CH:15]([O:18][S:7]([C:4]2[CH:5]=[CH:6][C:1]([CH3:11])=[CH:2][CH:3]=2)(=[O:9])=[O:8])[CH2:14][CH2:13]1
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Name
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( 2 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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3.82 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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O1CCC(CC1)O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted 3 times with ethyl acetate
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Type
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WASH
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Details
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Organic layers were washed 3 times with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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After removing anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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by filtration
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography (silica gel, eluent: ethyl acetate/hexane=1/6)
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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O1CCC(CC1)OS(=O)(=O)C1=CC=C(C=C1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 2.92 g | |
YIELD: CALCULATEDPERCENTYIELD | 58.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |